IS20

• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol
• InChI: InChI=1S/C23H21N3O3/c1-29-20-11-9-17(10-12-20)14-21(26-22(27)19-7-3-2-4-8-19)23(28)25-16-18-6-5-13-24-15-18/h2-15H,16H2,1H3,(H,25,28)(H,26,27)/b21-14-
• InChIKey: KKDANILRTKQMGA-STZFKDTASA-N

IS20 – Selective PKR1 Agonist for Cardioprotection

IS20 (CAS 324561-95-7) is a synthetic, non-peptide small molecule that functions as a selective agonist of the G protein-coupled prokineticin receptor-1 (PKR1/PROKR1), with a molecular formula of C₂₃H₂₁N₃O₃ and molecular weight of 387.43 g/mol . Discovered through structure-based virtual screening of 250,000 compounds and subsequent medicinal chemistry optimization, IS20 represents the first-in-class non-peptidic PKR1 agonist [1]. PKR1 signaling mediates cardioprotective effects including cell survival, angiogenesis, and progenitor cell mobilization [2]. Unlike the endogenous peptide ligand prokineticin-2, which activates both PKR1 and the structurally related PKR2 (the latter associated with pathological hypertrophy and endothelial dysfunction), IS20 exhibits functional selectivity for PKR1 [3].

Workflow PKR1-selective pathway activation study fit

Selection Logic Allosteric modulator without PKR2 engagement context

Research Model Cardioprotection endpoint studies, kinase survival pathway assays

• [1] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. doi:10.1371/journal.pone.0121027 View Source
• [2] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source
• [3] Gasser A, et al. Non-peptidic prokineticin receptor 1 agonist as a novel cardioprotective therapeutic. Arch Cardiovasc Dis Suppl. 2014;6(Suppl 1):98. doi:10.1016/S1878-6480(14)71323-0 View Source

Why IS20 Cannot Be Substituted by Other PKR1 Ligands or Cardioprotectants

Generic substitution with endogenous peptide agonists (e.g., prokineticin-2) or alternative PKR modulators fails because IS20 uniquely combines non-peptide drug-like properties with stringent PKR1 selectivity over PKR2. Prokineticin-2 activates both PKR1 and PKR2, but PKR2 activation triggers cardiomyocyte hypertrophy and endothelial dysfunction, which would counteract therapeutic cardioprotection [1]. IS20's selective activation of PKR1 circumvents this dual-receptor toxicity [2]. Peptide agonists further suffer from poor oral bioavailability and short in vivo half-life due to proteolytic degradation, whereas IS20's small-molecule structure enables systemic administration without these limitations [3]. Additionally, IS20's PKR1-specific activity has been validated through rigorous genetic loss-of-function and antagonist-blockade experiments, establishing a selectivity profile not documented for other PKR1-targeting compounds [2].

IS20 (Target)

Substitute May Not Transfer

Receptor engagement

PKR1-selective allosteric modulator; no PKR2 activation detected

PK2 activates both PKR1 and PKR2; dual activation may shift hypertrophy/vascular endpoints

Structural scaffold

4-methoxyphenyl group; furan toxicophore removed from IS1

IS1 retains furan moiety; hepatotoxic bioactivation risk may confound in vivo studies

Antitumor interference

Reported no interference with DOX cytotoxicity in breast cancer cell models

Dexrazoxane context: iron-chelation mechanism associated with reduced tumor response rates in reviewed studies

• [1] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source
• [2] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. doi:10.1371/journal.pone.0121027 View Source
• [3] Gasser A, et al. Non-peptidic prokineticin receptor 1 agonist as a novel cardioprotective therapeutic. Arch Cardiovasc Dis Suppl. 2014;6(Suppl 1):98. View Source

Key Differentiation Evidence

Selective PKR1 Agonism vs. PK2 Dual Receptor Activation

IS20 activates PKR1 without activating PKR2, whereas the endogenous peptide agonist prokineticin-2 (PK2) activates both receptors with comparable potency. IS20's PKR1 selectivity was confirmed via PKR1 knockdown (abolishes IS20 activity) and PKR1 overexpression (enhances IS20 activity) experiments [1]. PK2 activation of PKR2 induces pathological cardiomyocyte hypertrophy and endothelial dysfunction, a liability absent with IS20 [2].

PKR1 vs PK2 Selectivity

Direct head-to-head

IS20: no PKR2 activation detected

PK2 (10 nM): robust PKR2-mediated ERK activity in CHO-PKR2 cells

Supports PKR1-selective pathway interpretation without PKR2 cross-activation

PKR2 signaling linked to reported hypertrophy and endothelial disorganization

Evidence Dimension	Receptor selectivity (PKR1 vs. PKR2 activation)
Target Compound Data	IS20: Activates PKR1; no detectable PKR2 activation
Comparator Or Baseline	Prokineticin-2 (PK2): Activates both PKR1 and PKR2 (PK2 is most potent agonist of both receptors)
Quantified Difference	Qualitative selectivity: IS20 is PKR1-selective; PK2 is non-selective for both receptors
Conditions	Recombinant PKR1 and PKR2 cell-based assays; genetic gain- and loss-of-function validation in cardiomyocytes

Why This Matters

Researchers studying PKR1-specific signaling or developing cardioprotective therapies require a tool that avoids the confounding and potentially deleterious effects of PKR2 activation.

• [1] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. View Source
• [2] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source

Safer Scaffold vs. IS1 Hepatotoxic Furan Moiety

IS20's protective effects are abolished by PKR1 knockdown and by pretreatment with PC7 (100 nM), a selective PKR1 antagonist, confirming that IS20-mediated cardioprotection operates specifically through PKR1 signaling [1]. IS20 was ineffective in PKR1-deficient murine hearts and in cells with PKR1 knockdown [2].

Scaffold Safety vs. IS1

Direct head-to-head

4-methoxyphenyl replaces furan; identical in vitro activity retained

IS1 furan: CYP2E1-mediated bioactivation concern; IS20 ChemScore 42.90

Supports in vivo study fit with reduced structural alert concern

In vitro angiogenic activity equivalent at 100 nM; SAR-driven replacement

Evidence Dimension	Target-dependent functional activity
Target Compound Data	IS20: Protects H9c2 cardioblasts and cardiomyocytes from doxorubicin-induced apoptosis (Akt/ERK activation observed); effect abolished by PKR1 antagonist PC7
Comparator Or Baseline	IS20 + PC7 (100 nM PKR1 antagonist): Complete blockade of IS20 protective effect
Quantified Difference	IS20 protective effect reduced to baseline control levels with PC7 co-treatment (qualitative reversal)
Conditions	In vitro H9c2 cardiac cells; in vivo PKR1-knockout mouse hearts

Why This Matters

This genetic and pharmacological validation provides confidence that observed biological effects are PKR1-mediated, not off-target artifacts, which is critical for reproducibility in academic research and target validation studies.

• [1] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. (S5 Fig: PC7 blockade data) View Source
• [2] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source

Preserved Antitumor Efficacy vs. Dexrazoxane

IS20 treatment in a mouse model of myocardial infarction (coronary ligation) reduced mortality by 30% compared to vehicle-treated controls, representing a robust survival benefit in a clinically relevant preclinical model [1]. IS20 also prevented cardiac lesion formation and improved cardiac function parameters after MI [2].

Antitumor Non-Interference

Cross-study comparable

IS20 + DOX: 88.7% survival vs 60.7% DOX-only (p=0.028)

No alteration of DOX cytotoxicity in MDA-MB-231 cells or xenograft model

Reported survival endpoint improvement without tumor protection signal

Dexrazoxane comparator data from independent clinical review; cross-study context

Evidence Dimension	Post-MI survival (mortality reduction)
Target Compound Data	IS20 treatment group: 30% reduction in mortality vs. control
Comparator Or Baseline	Vehicle-treated control group: baseline mortality rate
Quantified Difference	30% absolute reduction in mortality following coronary ligation
Conditions	Mouse model of myocardial infarction (coronary ligation); IS20 administered intraperitoneally

Why This Matters

The 30% mortality reduction provides a quantifiable benchmark for in vivo efficacy that procurement teams can use to compare IS20 against other PKR1 agonists or cardioprotective candidates under evaluation.

• [1] Gasser A, et al. Non-peptidic prokineticin receptor 1 agonist as a novel cardioprotective therapeutic. Arch Cardiovasc Dis Suppl. 2014;6(Suppl 1):98. (30% mortality reduction data) View Source
• [2] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. View Source

PKR1 Agonist Potency and Kinase Activation

In a mouse model of chronic doxorubicin-induced cardiotoxicity, systemic intraperitoneal administration of IS20 significantly blunted the decline in diastolic ejection fraction observed in vehicle-treated controls, while not interfering with the anticancer efficacy of doxorubicin against mammary or ovarian malignant cell lines [1].

PKR1 Agonist Potency

Cross-study comparable

EC50 44 nM ± 0.5 (n=3)

Akt phosphorylation in CHO-PKR1 cells; ~57-fold improved over IS1 (~2.5 μM)

Supports pathway-study fit at practical in vitro concentrations

In vivo half-life predicted ~10 h; Akt activation within 20 min at 1 mg/kg i.p.

Evidence Dimension	Cardiac functional preservation (diastolic ejection fraction)
Target Compound Data	IS20 + doxorubicin: Prevention of ejection fraction decline; improved survival vs. doxorubicin alone
Comparator Or Baseline	Vehicle + doxorubicin: Significant decline in diastolic ejection fraction
Quantified Difference	IS20 prevented the decline in diastolic ejection fraction seen in controls; IS20 reduced doxorubicin-induced lethality (exact numerical value not reported in abstract; full article provides detailed data)
Conditions	Mouse model of chronic doxorubicin-induced cardiotoxicity; doxorubicin doses mimicking clinical exposure

Why This Matters

This evidence demonstrates that IS20 can be co-administered with anthracycline chemotherapy without compromising antitumor activity, a key differentiating feature for researchers developing cardio-oncology interventions.

• [1] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source

Myocardial Infarction: Cardiac Repair and Progenitor Activation

IS20 is a non-peptide small molecule (MW 387.43), whereas the natural PKR1 ligands prokineticin-1 and prokineticin-2 are peptides (approximately 10-11 kDa) that undergo rapid proteolytic degradation in vivo [1]. IS20's small-molecule structure enables systemic intraperitoneal administration with sustained in vivo activity in mouse models, in contrast to the endogenous peptides which require specialized formulation or local delivery [2].

MI Cardiac Repair

Supporting evidence

Progenitor cell proliferation and neovasculogenesis reported post-MI

Mouse permanent LAD ligation model; C57BL/6J

Supports cardiac regeneration model-response context

Mechanism distinct from beta-blockers/ACE inhibitors; numerical data in source

Evidence Dimension	Molecular class and implied pharmacokinetic profile
Target Compound Data	IS20: Non-peptide small molecule (MW 387.43), formula C₂₃H₂₁N₃O₃
Comparator Or Baseline	Prokineticin-1 / Prokineticin-2: Endogenous peptide ligands (~10-11 kDa)
Quantified Difference	Mass difference: IS20 ~387 Da vs. peptide ligands ~10,000-11,000 Da (approx. 25-28× smaller)
Conditions	Structural classification; in vivo administration route implications

Why This Matters

Small-molecule agonists generally exhibit superior stability, ease of handling, and potential for oral bioavailability compared to peptide agonists, reducing experimental variability and enabling more flexible dosing regimens in preclinical research.

• [1] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. View Source
• [2] Gasser A, et al. Non-peptidic prokineticin receptor 1 agonist as a novel cardioprotective therapeutic. Arch Cardiovasc Dis Suppl. 2014;6(Suppl 1):98. View Source

Recommended Research Applications

Cardio-Oncology: DOX Cardiotoxicity Mitigation

IS20 is the optimal choice for investigators studying cardioprotective interventions following myocardial infarction, based on its demonstrated 30% mortality reduction in coronary ligation mouse models and promotion of neovasculogenesis and cardiac progenitor cell proliferation [1]. Researchers should select IS20 when a PKR1-selective, non-peptide agonist with validated in vivo survival benefit is required, particularly when peptide agonists would introduce confounding PKR2-mediated effects or formulation instability [2].

GPCR Pharmacology: Biased PKR1 Signaling Studies

For cardio-oncology investigators examining strategies to prevent doxorubicin-induced cardiotoxicity without compromising chemotherapeutic efficacy, IS20 provides a uniquely validated tool [1]. Evidence demonstrates that IS20 protects cardiac cells (cardiomyocytes, endothelial cells, and epicardium-derived progenitor cells) from doxorubicin toxicity while preserving antitumor activity in mammary and ovarian cancer models [2]. This dual-benefit profile distinguishes IS20 from compounds that may inadvertently interfere with cancer cell death pathways.

Myocardial Infarction and Cardiac Regeneration

Investigators requiring a selective pharmacological tool to dissect PKR1-specific signaling pathways should select IS20, as its activity has been rigorously validated through genetic loss-of-function (PKR1 knockdown and knockout) and pharmacological blockade (PC7 antagonist at 100 nM) experiments [1]. IS20 enables clean interrogation of PKR1-mediated Akt and MAPK pathway activation without the confounding influence of PKR2 co-activation that occurs with endogenous prokineticin ligands [2]. This specificity is essential for target validation studies and mechanism-of-action investigations.

Neuroprotective Astrocyte and PK2-PKR1 Axis Research

IS20 induces angiogenesis in PKR1-expressing endothelial cells seeded on Matrigel and promotes differentiation of mouse epicardial progenitor cells into endothelial cells [1]. For researchers investigating pro-angiogenic signaling or progenitor cell fate decisions, IS20 offers a chemically defined, non-peptide alternative to growth factor cocktails that may introduce batch-to-batch variability. The compound's defined molecular structure and validated selectivity support reproducible experimental outcomes.

Application

Selection Property

Validation Focus

DOX cardiotoxicity research models

Antitumor interference-free cardioprotection

Survival endpoint and tumor-model response monitoring

GPCR biased signaling studies

PKR1-selective allosteric activation without PKR2 cross-reactivity

ERK/Akt pathway-response and receptor-subtype selectivity confirmation

Myocardial infarction and cardiac regeneration

Progenitor cell proliferation and neovasculogenesis induction

Cardiac functional and histological endpoint review in chronic MI models

Neurodegenerative disease model research

Astrocyte PKR1-mediated glutamate uptake and A2 phenotype promotion

Astrocyte marker panel and neuroinflammation endpoint context

• [1] Gasser A, et al. Discovery and cardioprotective effects of the first non-peptide agonists of the G protein-coupled prokineticin receptor-1. PLoS One. 2015;10(4):e0121027. View Source
• [2] Nebigil CG, et al. Prokineticin receptor-1 signaling inhibits dose- and time-dependent anthracycline-induced cardiovascular toxicity via myocardial and vascular protection. JACC CardioOncol. 2019;1(1):84-102. View Source